Cas no 55184-72-0 (Butanedioic acid,sulfo-, 1,4-diisotridecyl ester, sodium salt (9CI))

• Product Name: Butanedioic acid,sulfo-, 1,4-diisotridecyl ester, sodium salt (9CI)
• CAS No: 55184-72-0
• MF: C₃₀H₅₇NaO₇S
• MW: 584.824160337448
• CID: 374110
• PubChem ID: 23662620
• Update Time: 2025-04-19

Butanedioic acid,sulfo-, 1,4-diisotridecyl ester, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,sulfo-, 1,4-diisotridecyl ester, sodium salt (9CI)
• sodium 1,4-diisotridecyl sulphonatosuccinate
• sodium 1,4-bis[(11-methyldodecyl)oxy]-1,4-dioxobutane-2-sulfonate
• Bis(isotridecyl)sulfosuccinate sodium salt
• W-111103
• 94134-87-9
• EINECS 302-857-9
• Sodium 1,4-bis(11-methyldodecyl)sulfonatosuccinate
• 55184-72-0
• Sodium 1,4-bis(11-methyldodecyl) sulphonatosuccinate
• NS00078360
• DTXSID60916350
• EC 259-515-6
• EINECS 259-515-6
• SCHEMBL14957008

• Inchi： 1S/C30H58O7S.Na/c1-26(2)21-17-13-9-5-7-11-15-19-23-36-29(31)25-28(38(33,34)35)30(32)37-24-20-16-12-8-6-10-14-18-22-27(3)4;/h26-28H,5-25H2,1-4H3,(H,33,34,35);/q;+1/p-1
• InChI Key： QJLUBHNDVAQAPK-UHFFFAOYSA-M
• SMILES： S(C(C(=O)OCCCCCCCCCCC(C)C)CC(=O)OCCCCCCCCCCC(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 584.37251
• Monoisotopic Mass: 584.37227
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 28
• Complexity: 690
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118

Experimental Properties

• PSA: 109.8